2-Bromo-5-fluorobenzoic acid
Cat. No. B182561
CAS No.:
394-28-5
M. Wt: 219.01 g/mol
InChI Key: OQBMJMJZMDBQSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08648073B2
Procedure details
To a solution of 2-bromo-5-fluorobenzoic acid (9) (21.90 g, 100 mmol) in methanol (100 mL) was added conc. H2SO4 (2 mL). The mixture was heated at reflux for 21 h. Most of the solvent was evaporated and diluted with water (200 mL). The mixture was extracted with EtOAc (150 mL×2). The combined extracts were washed with saturated NaHCO3 and brine, dried over MgSO4, and concentrated to give methyl 2-bromo-5-fluorobenzoate (10).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:8]([F:11])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].OS(O)(=O)=O.[CH3:17]O>>[Br:1][C:2]1[CH:10]=[CH:9][C:8]([F:11])=[CH:7][C:3]=1[C:4]([O:6][CH3:17])=[O:5]
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Inputs
Step One
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Name
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Quantity
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21.9 g
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Type
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reactant
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Smiles
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BrC1=C(C(=O)O)C=C(C=C1)F
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 21 h
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Duration
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21 h
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CUSTOM
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Type
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CUSTOM
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Details
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Most of the solvent was evaporated
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ADDITION
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Type
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ADDITION
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Details
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diluted with water (200 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc (150 mL×2)
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with saturated NaHCO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=C(C(=O)OC)C=C(C=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
